Cas no 56896-76-5 (2-Benzothiazolamine,6-methyl-, hydrochloride (1:1))

2-Benzothiazolamine,6-methyl-, hydrochloride (1:1) structure
56896-76-5 structure
Product Name:2-Benzothiazolamine,6-methyl-, hydrochloride (1:1)
CAS No:56896-76-5
MF:C8H9ClN2S
MW:200.688459157944
CID:376287
PubChem ID:3017053
Update Time:2025-04-19

2-Benzothiazolamine,6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,6-methyl-, hydrochloride (1:1)
    • 6-methyl-1,3-benzothiazol-2-amine,hydrochloride
    • 6-methylbenzothiazol-2-amine monohydrochloride
    • 6-Methylbenzothiazol-2-amine HCl
    • DTXSID30205420
    • 56896-76-5
    • NS00087793
    • EINECS 260-422-8
    • 2-Benzothiazolamine, 6-methyl-, hydrochloride (1:1)
    • Inchi: 1S/C8H8N2S.ClH/c1-5-2-3-6-7(4-5)11-8(9)10-6;/h2-4H,1H3,(H2,9,10);1H
    • InChI Key: LSZDFOQRIMQFIV-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 200.01767
  • Monoisotopic Mass: 200.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.91

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